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Abstract
Undecanal, also known as aldehyde C-11, is a saturated fatty aldehyde with the chemical

formula C₁₁H₂₂O.[1] This colorless to pale yellow liquid possesses a characteristic sweet, waxy,

and citrus-rose odor, making it a valuable ingredient in the fragrance and flavor industries.[1][2]

Occurring naturally in citrus essential oils, it is also produced synthetically for wide-ranging

applications, including as a precursor in the manufacture of other chemicals and as a

component in cosmetic formulations.[3][4] This guide provides a comprehensive overview of

the chemical and physical properties, synthesis, analysis, applications, and safety of

undecanal, with a focus on detailed experimental protocols and data presentation for a

technical audience.

Chemical and Physical Properties
Undecanal is an aliphatic aldehyde with a straight chain of eleven carbon atoms.[5] It is

soluble in organic solvents like ethanol and oils but has limited solubility in water.[1][5] The

aldehyde functional group makes it reactive and susceptible to polymerization if not stored

under inert conditions.[1]
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Property Value Reference

CAS Number 112-44-7 [1][6]

Molecular Formula C₁₁H₂₂O [1][6]

Molecular Weight 170.29 g/mol [1][6]

IUPAC Name Undecanal [3]

Synonyms

Undecyl aldehyde, n-

Undecanal, Aldehyde C-11,

Hendecanal

[1][3]

Appearance Colorless to pale yellow liquid [1][5]

Odor
Sweetish, fatty, waxy, with

citrus and rose undertones
[1][2]

Physical and Chemical Data
Property Value Reference

Melting Point -4 to -2 °C [1][7]

Boiling Point 109-115 °C at 5 mmHg [1][7]

Density 0.825 - 0.829 g/mL at 25 °C [1][7]

Refractive Index (n20/D) 1.4322 [1][8]

Flash Point 96 - 105 °C (205 - 221 °F) [1][9]

Vapor Density 5.94 (vs air) [1][8]

Water Solubility 14.27 mg/L at 25°C [1]

LogP 4.8 at 20℃ [1]

Spectroscopic Data
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Spectrum Type Key Peaks/Shifts Reference

¹H NMR (90 MHz, CDCl₃)

δ 9.76 (t, 1H, -CHO), 2.41 (dt,

2H, -CH₂CHO), 1.27 (m, 16H, -

(CH₂)₈-), 0.88 (t, 3H, -CH₃)

[10]

¹³C NMR (15.09 MHz, CDCl₃)

δ 202.47 (-CHO), 43.93, 31.94,

29.41, 29.26, 22.73, 22.17,

14.09

[10]

IR (Neat)
Characteristic C=O stretching

for aldehyde
[10]

Mass Spectrum (EI) m/z 41, 43, 57, 55, 82 [10]

Synthesis of Undecanal
Undecanal is produced commercially through the hydroformylation of 1-decene.[3] In a

laboratory setting, it can be synthesized via several routes, most notably the Rosenmund

reduction of undecanoyl chloride or the oxidation of 1-undecanol.

Rosenmund Reduction of Undecanoyl Chloride
The Rosenmund reduction is a classic method for converting an acyl chloride to an aldehyde.

[11] The reaction involves the catalytic hydrogenation of the acyl chloride using a poisoned

palladium catalyst, typically palladium on barium sulfate (Pd/BaSO₄).[11] The poison, such as

thiourea or quinoline-sulfur, deactivates the catalyst to prevent the over-reduction of the

aldehyde to an alcohol.[7][11]

Catalyst Preparation: Prepare the Rosenmund catalyst (5% Pd on BaSO₄) and poison it with

a suitable deactivator like a quinoline-sulfur compound.[7][11]

Reaction Setup: In a flask equipped with a reflux condenser, magnetic stirrer, and gas inlet,

suspend the poisoned catalyst in an anhydrous solvent such as toluene.[7]

Addition of Reactant: Add undecanoyl chloride to the flask.

Hydrogenation: Purge the system with hydrogen gas and maintain a positive pressure of

hydrogen while vigorously stirring the mixture.[7]
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Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) or gas

chromatography (GC).[7]

Workup: Upon completion, filter off the catalyst and wash it with the solvent.[7]

Purification: Concentrate the filtrate under reduced pressure. The crude undecanal is then

purified by vacuum distillation.[7][12]

Synthesis Purification

Undecanoyl Chloride Hydrogenation
(H₂, Pd/BaSO₄, Poison)

Toluene
Crude Undecanal FiltrationRemove Catalyst Concentration

(Reduced Pressure) Vacuum Distillation Pure Undecanal

Click to download full resolution via product page

Workflow for the synthesis of undecanal via Rosenmund Reduction.

Hydroformylation of 1-Decene
Hydroformylation, or the oxo process, is a major industrial method for producing aldehydes

from alkenes.[10] In this process, 1-decene reacts with a mixture of carbon monoxide and

hydrogen (syngas) in the presence of a transition metal catalyst, typically a rhodium complex.

[5] The reaction is often performed in an aqueous biphasic system to facilitate catalyst

recovery.[5]

Catalyst System: Prepare the aqueous catalyst phase containing a rhodium precursor, such

as Rh(acac)(CO)₂, and a water-soluble phosphine ligand, like tris(3-sulfophenyl)phosphine

trisodium salt (TPPTS).[5]

Reaction Setup: Charge a high-pressure autoclave with the aqueous catalyst solution and 1-

decene.[10]

Reaction Conditions: Pressurize the reactor with syngas (CO/H₂ ratio typically 1:1) to 50 bar.

Heat the mixture to 80 °C with vigorous stirring (e.g., 1500 rpm).[10]
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Monitoring: The reaction progress can be monitored by sampling and analyzing the organic

phase by GC.

Phase Separation: After the reaction, cool the mixture to room temperature. The organic

phase containing undecanal will separate from the aqueous catalyst phase.

Purification: The organic layer is decanted, and the undecanal is purified by distillation. The

aqueous catalyst phase can be recycled.[13]

Reaction

Separation & Purification

1-Decene Hydroformylation
(Rh/TPPTS, CO/H₂)

Aqueous Catalyst
Biphasic Mixture Phase Separation Organic Phase

(Undecanal)

Aqueous Phase
(Catalyst)

Distillation

Catalyst Recycle

Pure Undecanal

Click to download full resolution via product page

Workflow for undecanal synthesis via hydroformylation.

Analytical Methods
Gas chromatography is the primary technique for the analysis of undecanal, often coupled with

a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for

identification.

Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation: Prepare a stock solution of undecanal in a suitable solvent like

methanol or dichloromethane at a concentration of 1 mg/mL. Create a series of calibration

standards by serial dilution.[14] For complex matrices, a derivatization step may be

necessary.[14]

GC-MS Conditions:
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Column: A capillary column such as HP-INNOWAX (60 m x 0.25 mm x 0.25 µm) is

suitable.[15]

Carrier Gas: Helium at a flow rate of approximately 0.8-1.0 mL/min.[15]

Injector Temperature: 250 °C.[15]

Oven Program: An initial temperature of 40 °C held for 6 minutes, then ramped at 3 °C/min

to 100 °C and held for 5 minutes, followed by a ramp of 5 °C/min to 230 °C and held for 10

minutes.[15]

MS Conditions: Electron Impact (EI) ionization at 70 eV. Scan mode can be full scan for

qualitative analysis or selected ion monitoring (SIM) for targeted quantification.[15]

Data Analysis: Identify undecanal by its retention time and mass spectrum, comparing it to a

reference standard. Quantify using an external or internal standard method.
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General workflow for the GC-MS analysis of undecanal.

Applications
Undecanal's pleasant and potent odor profile makes it a key component in various industries.

Fragrance and Perfumery: It is extensively used to impart fresh, aldehydic, and floral-citrus

notes to perfumes and other scented products.[2][9] It is particularly effective in creating

citrus accords and rose compositions.[2]

Flavor Industry: As a flavoring agent, it contributes to orange and citrus flavor profiles in food

and beverages.[1][2]
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Cosmetics and Personal Care: Due to its emollient properties, it is incorporated into skincare

products like lotions and creams to improve texture and moisture retention.[4]

Chemical Intermediate: The aldehyde functionality allows undecanal to serve as a precursor

in the synthesis of other organic compounds, including surfactants and pharmaceuticals.[4]

[5]

Biochemical Research: It serves as a model compound in studies of lipid metabolism and

fatty acid synthesis.[4] It is also studied for its role as an insect sex pheromone, which has

implications for pest control.[4][6]

Antimicrobial Agent: Undecanal has shown inhibitory activity against various fungi and

bacteria, suggesting potential applications as an antimicrobial agent.[5][10] The proposed

mechanism involves the disruption of the cell membrane.

Safety and Handling
Undecanal is considered a hazardous substance and requires careful handling.

Hazard Identification
Hazard Statement GHS Classification Reference

H315: Causes skin irritation Skin Irritation (Category 2) [14]

H412: Harmful to aquatic life

with long lasting effects

Hazardous to the aquatic

environment, long-term hazard

(Category 3)

[3]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[7][16] Use in a well-ventilated area and

wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

[14][17]

Storage: Keep in a tightly closed container in a dry, cool, and well-ventilated place.[7][16]

Store under an inert atmosphere as it is sensitive to air and can polymerize.[1]
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Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[7][16]

First Aid Measures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[16][17]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[16]

Inhalation: Move the person to fresh air.[16]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[16]

In case of fire, use water spray, carbon dioxide, dry chemical, or alcohol-resistant foam.[7][16]

Thermal decomposition can produce carbon monoxide and carbon dioxide.[7][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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